Cas no 1622903-44-9 ((3,3-difluorocyclobutyl)methanesulfonyl chloride)

• Product Name: (3,3-difluorocyclobutyl)methanesulfonyl chloride
• CAS No: 1622903-44-9
• MF: C₅H₇ClF₂O₂S
• MW: 204.622686624527
• MDL: MFCD29033791
• CID: 4609541
• PubChem ID: 90355675
• Update Time: 2025-06-09

(3,3-difluorocyclobutyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3,3-difluorocyclobutyl)methanesulfonyl chloride
• luorocyclobutyl)methanesulfonyl chloride

• MDL： MFCD29033791
• Inchi： 1S/C5H7ClF2O2S/c6-11(9,10)3-4-1-5(7,8)2-4/h4H,1-3H2
• InChI Key： UUMFLEUTZDVHNQ-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)CC(F)(F)C1

Additional information on (3,3-difluorocyclobutyl)methanesulfonyl chloride

Introduction to (3,3-difluorocyclobutyl)methanesulfonyl chloride (CAS No. 1622903-44-9)

(3,3-difluorocyclobutyl)methanesulfonyl chloride (CAS No. 1622903-44-9) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique difluorocyclobutyl moiety and a methanesulfonyl chloride functional group, which endow it with a range of valuable properties and applications.

The difluorocyclobutyl moiety is particularly noteworthy due to its ability to introduce fluorine atoms into organic molecules. Fluorine atoms are known for their strong electron-withdrawing effects, which can significantly alter the physical and chemical properties of a molecule. This makes (3,3-difluorocyclobutyl)methanesulfonyl chloride an attractive reagent for the synthesis of fluorinated compounds, which are increasingly important in pharmaceuticals, agrochemicals, and materials science.

The methanesulfonyl chloride functional group is a powerful electrophile that readily reacts with nucleophiles to form sulfonate esters or sulfonamides. This reactivity makes (3,3-difluorocyclobutyl)methanesulfonyl chloride a valuable reagent in synthetic chemistry for the introduction of the difluorocyclobutyl group into target molecules. The combination of the difluorocyclobutyl moiety and the methanesulfonyl chloride group provides a unique platform for the development of novel compounds with enhanced biological activity and improved pharmacological properties.

In recent years, (3,3-difluorocyclobutyl)methanesulfonyl chloride has been extensively studied in the context of drug discovery and development. One notable application is in the synthesis of prodrugs, where the difluorocyclobutyl group can be used to modulate the pharmacokinetic properties of a drug molecule. For example, researchers have utilized this compound to develop prodrugs with improved solubility and bioavailability, which can enhance the therapeutic efficacy of the parent drug.

Beyond pharmaceutical applications, (3,3-difluorocyclobutyl)methanesulfonyl chloridedifluorocyclobutyl

The synthesis of (3,3-difluorocyclobutyl)methanesulfonyl chloride

In terms of safety and handling, (3,3-< strong >difluorocyclobutyl strong >) methanesulfonyl chloride is a highly reactive compound that requires careful handling in a well-ventilated fume hood. It should be stored in a cool, dry place away from moisture and other reactive substances. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks.

The future prospects for (3,3-< strong >difluorocyclobutyl strong >) methanesulfonyl chloride are promising. Ongoing research continues to explore new applications and synthetic methods for this versatile compound. As our understanding of its properties and reactivity deepens, it is likely that we will see even more innovative uses for (3,3-< strong >difluorocyclobutyl strong >) methanesulfonyl chloride in various scientific disciplines.